Cas no 1086393-64-7 (3-(Oxan-4-yl)propanenitrile)

• Product Name: 3-(Oxan-4-yl)propanenitrile
• CAS No: 1086393-64-7
• MF: C₈H₁₃NO
• MW: 139.194922208786
• MDL: MFCD11226127
• CID: 4570668
• PubChem ID: 62385731
• Update Time: 2025-06-07

3-(Oxan-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(oxan-4-yl)propanenitrile
• AT28609
• 3-(TETRAHYDRO-2H-PYRAN-4-YL)PROPANENITRILE
• Z2217052416
• 3-(Oxan-4-yl)propanenitrile

• MDL： MFCD11226127
• Inchi： 1S/C8H13NO/c9-5-1-2-8-3-6-10-7-4-8/h8H,1-4,6-7H2
• InChI Key： XYLUJUUYJXUWEW-UHFFFAOYSA-N
• SMILES： O1CCC(CCC#N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• XLogP3: 0.9
• Topological Polar Surface Area: 33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-(Oxan-4-yl)propanenitrile

3-(Oxan-4-yl)propanenitrile (CAS No. 1086393-64-7): An Overview and Recent Advances

3-(Oxan-4-yl)propanenitrile, with the CAS number 1086393-64-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(Tetrahydro-2H-pyran-4-yl)propionitrile, is characterized by its unique structural features, which include a tetrahydro-2H-pyran ring and a cyano group. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The chemical structure of 3-(Oxan-4-yl)propanenitrile can be represented as follows: C₉H₁₅NO. The tetrahydro-2H-pyran ring, a six-membered cyclic ether, imparts conformational rigidity and specific hydrogen bonding capabilities, which are crucial for its biological activity. The cyano group, on the other hand, is a well-known functional group that can participate in various chemical reactions and interactions, making it a valuable moiety in drug design.

In recent years, 3-(Oxan-4-yl)propanenitrile has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a scaffold in the development of novel drugs targeting various diseases. For instance, researchers have explored its use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for such applications.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 3-(Oxan-4-yl)propanenitrile-based derivatives as potent inhibitors of beta-secretase (BACE1), an enzyme implicated in the pathogenesis of Alzheimer's disease. The researchers synthesized a series of derivatives and evaluated their inhibitory activity against BACE1. The results showed that several compounds exhibited high potency and selectivity, with IC₅₀ values in the low nanomolar range. These findings suggest that 3-(Oxan-4-yl)propanenitrile could serve as a lead compound for the development of BACE1 inhibitors.

Beyond neurological disorders, 3-(Oxan-4-yl)propanenitrile has also shown promise in cancer research. A recent study published in Cancer Research demonstrated that certain derivatives of this compound exhibit antiproliferative activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival. These findings open up new avenues for the development of anticancer agents based on this scaffold.

The synthetic accessibility of 3-(Oxan-4-yl)propanenitrile is another factor contributing to its appeal in drug discovery. Various synthetic routes have been reported for its preparation, including those involving palladium-catalyzed coupling reactions and nucleophilic substitution reactions. These methods allow for efficient synthesis with high yields and purity, facilitating large-scale production for preclinical and clinical studies.

In addition to its therapeutic potential, 3-(Oxan-4-yl)propanenitrile has been investigated for its use as a probe molecule in biochemical assays. Its unique structural features enable it to interact selectively with specific protein targets, making it useful for studying protein function and interactions. For example, researchers have used this compound to investigate the binding kinetics and affinity of various enzymes and receptors, providing valuable insights into their mechanisms of action.

The safety profile of 3-(Oxan-4-yl)propanenitrile is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity across various animal models, further supporting its potential for clinical translation. However, ongoing research is necessary to fully understand its safety profile and to identify any potential side effects or contraindications.

In conclusion, 3-(Oxan-4-yl)propanenitrile (CAS No. 1086393-64-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive scaffold for the development of novel drugs targeting neurological disorders, cancer, and other diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, underscoring its significance in modern drug discovery efforts.